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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzotrifluoride

Cat. No.: B1279103 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like 3-Bromo-5-iodobenzotrifluoride are

paramount for ensuring laboratory safety and environmental compliance. This document

provides a comprehensive, step-by-step guide for the safe disposal of 3-Bromo-5-
iodobenzotrifluoride, aligning with stringent regulatory standards.

Crucially, before beginning any work with 3-Bromo-5-iodobenzotrifluoride, it is imperative to

obtain and thoroughly review the specific Safety Data Sheet (SDS) for this compound. The

SDS contains detailed information regarding its physical and chemical properties, hazards, and

specific handling instructions, which is the ultimate source of safety information.

Summary of Key Information
While a specific, verified Safety Data Sheet for 3-Bromo-5-iodobenzotrifluoride was not

publicly available at the time of this writing, the following table summarizes key identification

data and generalized hazards based on structurally similar halogenated aromatic compounds.
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Identifier Information

Chemical Name 3-Bromo-5-iodobenzotrifluoride

Alternate Name 1-bromo-3-iodo-5-(trifluoromethyl)benzene

CAS Number 481075-59-6[1]

Molecular Formula C7H3BrF3I

Molecular Weight 350.90

Likely Hazards

Based on similar compounds, may cause skin

irritation, serious eye irritation, and respiratory

irritation.[2][3]

Waste Classification Halogenated Organic Waste.[4][5][6][7]

**Detailed Disposal Protocol
The disposal of 3-Bromo-5-iodobenzotrifluoride must be managed as hazardous waste in

compliance with the Resource Conservation and Recovery Act (RCRA) and other relevant

federal, state, and local regulations.[8] Improper disposal can lead to significant environmental

harm and legal repercussions.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Safety Goggles: To protect from splashes.

Lab Coat: To protect clothing and skin.

Nitrile Gloves: Or other chemically resistant gloves to prevent skin contact.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

proper disposal.
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Designated Waste Container: Use a dedicated, properly labeled container for halogenated

organic waste.[4][5][9] This container should be made of a material compatible with the

chemical and have a secure, sealable lid.

No Mixing: Do not mix 3-Bromo-5-iodobenzotrifluoride with non-halogenated organic

waste or any other incompatible waste streams.[10]

Collect all Contaminated Materials: This includes any residual chemical, contaminated

consumables (e.g., pipette tips, weighing paper), and the initial solvent rinse (e.g., acetone)

of the empty container.[9] This rinsate is also considered hazardous waste.

Step 3: Labeling the Hazardous Waste Container

Proper labeling is a legal requirement and essential for safety. The label on the hazardous

waste container must include:

The words "Hazardous Waste".[9]

The full chemical name: "3-Bromo-5-iodobenzotrifluoride". Avoid abbreviations or

chemical formulas.

The approximate quantity of the waste.

The date the waste was first added to the container.

Your name, department, and contact information.

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste container in a designated satellite accumulation

area within your laboratory. This area should be:

Secure and under the control of laboratory personnel.

Away from ignition sources and high-traffic areas.

In a well-ventilated location, preferably within a fume hood.
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Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[9] EHS is responsible for ensuring that the waste

is transported and disposed of by a licensed hazardous waste management company in

accordance with all regulations.

Experimental Workflow for Disposal
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Caption: Disposal workflow for 3-Bromo-5-iodobenzotrifluoride.
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Logical Relationship for Safe Chemical Handling
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Caption: Key steps to ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 3-Bromo-5-
iodobenzotrifluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279103#3-bromo-5-iodobenzotrifluoride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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